2-{[(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetyl]amino}-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 2-[[2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetyl]amino]-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C23H22N6O5/c1-27-20-19(22(32)28(2)23(27)33)29(13-24-20)12-18(30)26-17-7-5-4-6-16(17)21(31)25-14-8-10-15(34-3)11-9-14/h4-11,13H,12H2,1-3H3,(H,25,31)(H,26,30)
• InChI Key: GDQMYCBJDXNLKL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C=N2)CC(=O)NC3=CC=CC=C3C(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C23H22N6O5
• Molecular Weight: 462.5 g/mol

Description

This compound is a transient receptor potential cation channel A 1 (TRPA1) ion channel sensor for chemical irritants, pain, and cold. It is also a selective TRPA1 channel blocker, antagonizing formalin-evoked calcium influx and formalin-induced pain.

Scientific Research Applications

Analgesic and Anti-inflammatory Properties

2-{[(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetyl]amino}-N-(4-methoxyphenyl)benzamide and its derivatives have shown significant analgesic and anti-inflammatory activity. A study by Zygmunt et al. (2015) on related 8-methoxy-1,3-dimethyl-2,6-dioxo-purin-7-yl derivatives highlighted their potential as analgesic agents. The research indicated that these compounds were more active than acetylic acid, a reference drug, in both writhing and formalin tests, with some compounds showing stronger activity than theophylline in inhibiting phosphodiesterase activity (Zygmunt, M., Chłoń-Rzepa, G., Sapa, J., & Pawłowski, M., 2015).

Antiviral Activity

Compounds similar to 2-{[(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetyl]amino}-N-(4-methoxyphenyl)benzamide have been investigated for their antiviral properties. El-Sayed et al. (2009) demonstrated that N4-β-D-Glycoside Pyrazolo[3,4-d]pyrimidine Derivatives, which are structurally relatedto these compounds, exhibited moderate to high activities against hepatitis B virus (HBV). This suggests potential applications in the treatment or management of HBV (El‐Sayed, W., Ramiz, M., & Abdel-Rahman, A., 2009).

Neuroprotective and MAO-B Inhibitory Activities

Further research into derivatives of 2-{[(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)acetyl]amino}-N-(4-methoxyphenyl)benzamide has shown promising neuroprotective effects. Mitkov et al. (2022) found that some theophylline-7-acetyl semi- and thiosemicarbazide hybrids, structurally similar to these compounds, displayed neuroprotective effects and MAO-B inhibitory activities. This indicates a potential application in neurological disorders or diseases involving oxidative stress and monoamine oxidase-B activity (Mitkov, J., Kondeva-Burdina, M., Peikova, L., Georgieva, M., & Zlatkov, A., 2022).

Mechanism of Action

The compound acts as a selective TRPA1 channel blocker, antagonizing formalin-evoked calcium influx and formalin-induced pain. TRPA1 antagonism is a promising therapeutic target for chronic inflammatory or neurogenic pain.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly detailed in the search results. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. All sales are final and the buyer assumes responsibility to confirm product identity and/or purity.